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Compound of Interest

Compound Name: Ferrous nitrate hexahydrate

Cat. No.: B082617

Introduction

Ferrous nitrate hexahydrate, Fe(NOs)2:-6H20, is an iron(ll) salt that serves as a source of
ferrous ions (Fe2*) and has emerging applications in the field of wastewater treatment. While
other ferrous salts like ferrous sulfate and ferrous chloride are more commonly utilized, ferrous
nitrate hexahydrate presents a viable alternative for various treatment processes. Its primary
applications include the synthesis of advanced catalysts for pollutant degradation and, by
extension from the behavior of other ferrous salts, roles in chemical precipitation for
phosphorus and heavy metal removal, and as a reagent in Fenton-based advanced oxidation
processes for the degradation of persistent organic pollutants such as dyes.

This document provides detailed application notes and experimental protocols for researchers,
scientists, and professionals in drug development who may encounter wastewater treatment
challenges.

Phosphorus Removal by Chemical Precipitation

Application Note: Ferrous ions react with phosphate ions in wastewater to form insoluble
ferrous phosphate, which can then be removed through sedimentation and/or filtration. The
effectiveness of phosphorus removal is highly dependent on the molar ratio of iron to
phosphorus and the pH of the wastewater. While specific studies detailing the use of ferrous
nitrate hexahydrate are limited, the performance is expected to be comparable to other
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ferrous salts like ferrous sulfate. For ferrous salts, phosphorus removal ratios of approximately
0.37 mg of Phosphorus per mg of iron have been reported.[1] It is also noted that ferric salts
are generally more efficient for phosphorus removal than ferrous salts.[2]

Experimental Protocol: Jar Testing for Optimal Dosage

» Objective: To determine the optimal dose of ferrous nitrate hexahydrate and the optimal pH
for phosphorus removal from a specific wastewater sample.

o Materials:

o Ferrous nitrate hexahydrate (Fe(NOs)2:6H20)

o Stock solution of ferrous nitrate hexahydrate (e.g., 10 g/L)

o Wastewater sample with a known initial phosphate concentration

o Jar testing apparatus with multiple beakers (typically 6)

o pH meter and probes

o Solutions for pH adjustment (e.g., 0.1 M NaOH and 0.1 M HCI)

o Syringes or pipettes for dosing

o Spectrophotometer and reagents for phosphate analysis (e.g., PhosVer® 3 method)

o Turbidimeter

e Procedure:

1. Fill each of the six beakers with 500 mL of the wastewater sample.

2. Place the beakers in the jar testing apparatus.

3. While stirring at a rapid mix speed (e.g., 100-120 rpm), adjust the pH of the water in each
beaker to the desired set points. For ferrous salts, an optimal pH range is often between
7.0 and 8.0.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/publication/267637570_Treatment_of_textile_wastewater_by_Fenton's_process_as_a_Advanced_Oxidation_Process
https://www.researchgate.net/publication/289417762_Comparison_of_phosphorus_removal_processes_by_ferrous_salts_and_ferric_salts
https://www.benchchem.com/product/b082617?utm_src=pdf-body
https://www.benchchem.com/product/b082617?utm_src=pdf-body
https://www.benchchem.com/product/b082617?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

10.

11.

. Add varying doses of the ferrous nitrate hexahydrate stock solution to each beaker to

achieve a range of Fe2*:POa43~ molar ratios (e.g., 1:1, 1.5:1, 2:1, 2.5:1, 3:1, 3.5:1).

. Maintain the rapid mix for 1-3 minutes to ensure complete dispersion of the coagulant.

. Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for a flocculation period of 15-30

minutes.

. Turn off the stirrer and allow the floc to settle for 30-60 minutes.

. Carefully extract a supernatant sample from the top of each beaker, avoiding disturbance

of the settled sludge.

. Measure the final pH, residual phosphate concentration, and turbidity of each supernatant

sample.
Calculate the percentage of phosphate removal for each dose.

Plot the phosphate removal percentage against the ferrous nitrate hexahydrate dose to
determine the optimal dosage.

Quantitative Data for Phosphorus Removal using Iron Salts

Soluble Total
Coagulant Molar Ratio Phosphoru Phosphoru
pH Range Reference
Type (Fe:P) s Removal s Removal
(%) (%)
Ferrous >95% to meet
2.60 ~7.0-7.5 - [3]
Sulphate <0.30 mg/L
Ferrous
Sulphate Not specified 5.0-5.3 up to 97% up to 80% [4]
based
Ferric
) Not specified 495-5.6 98% 78% [4]
Chloride
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Experimental Workflow for Phosphorus Removal
Caption: Jar testing workflow for optimizing phosphorus removal.

Heavy Metal Removal by Co-precipitation

Application Note: Ferrous salts are effective in removing various heavy metals from wastewater
through co-precipitation. The addition of ferrous nitrate hexahydrate would increase the pH,
leading to the formation of ferrous hydroxide [Fe(OH):z]. Heavy metal ions are then removed
from the solution by being incorporated into the precipitating iron hydroxide floc. This process is
highly pH-dependent, with optimal removal for many metals occurring in a slightly alkaline
range.

Experimental Protocol: Heavy Metal Co-precipitation

» Objective: To determine the effectiveness of ferrous nitrate hexahydrate for the removal of
specific heavy metals (e.g., Cr3*, Cu?*, Pb2*, Zn2*) from a synthetic or real wastewater
sample.

e Materials:
o Ferrous nitrate hexahydrate (Fe(NOs)2:6H20)
o Wastewater containing known concentrations of heavy metals.
o pH meter.
o NaOH and HCI solutions for pH adjustment.
o Jar testing apparatus.

o Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma (ICP) for heavy
metal analysis.

o 0.45 pm syringe filters.

e Procedure:
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1. Place 500 mL of the wastewater sample into each beaker of the jar tester.
2. Begin stirring at a rapid mix speed (100-120 rpm).

3. Add a predetermined dose of ferrous nitrate hexahydrate solution to each beaker.
Dosing is often determined based on the total suspended solids and the desired level of
treatment.

4. Adjust the pH of each beaker to a different value (e.g., 7.0, 7.5, 8.0, 8.5, 9.0, 9.5) using
NaOH.

5. Maintain the rapid mix for 2-5 minutes.
6. Reduce the stirring to a slow mix (20-40 rpm) for 20-30 minutes to promote flocculation.
7. Stop stirring and allow the precipitate to settle for 30-60 minutes.
8. Collect a supernatant sample from each beaker.
9. Filter the samples through a 0.45 pum filter.
10. Analyze the filtered samples for residual heavy metal concentrations using AAS or ICP.
11. Calculate the removal efficiency for each heavy metal at each pH.

Quantitative Data for Heavy Metal Removal using Iron Salts
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Initial Removal
Treatment . .
Metal lon Concentrati  Efficiency pH Reference
Method
on (%)
Adsorption on ]
Cr3+, Cu?+, Varied by
waste- N N
Fe2+, Zn2+, ] Not specified metal and Not specified [4]
derived
Pb2+ sorbent
sorbents
Co-
Multiple recipitation High, to ppb Adjusted for
P p- P ) Not specified J PP J__ ) [5]
heavy metals  with ferric levels precipitation
salts

Logical Relationship for Heavy Metal Co-precipitation
Caption: Co-precipitation mechanism for heavy metal removal.

Dye Degradation via Fenton's Reaction

Application Note: The Fenton process is an advanced oxidation process (AOP) that utilizes
hydroxyl radicals (*OH) to degrade organic pollutants. The classical Fenton's reagent is a
mixture of hydrogen peroxide (H202) and a ferrous iron catalyst. Ferrous nitrate hexahydrate
can serve as the source of Fe?*. The reaction is most effective under acidic conditions, typically
at a pH between 2.5 and 4.0.[1] The degradation of dyes can be very efficient, with reported
color removal efficiencies of up to 98%.[1]

Experimental Protocol: Fenton Oxidation of Dye Wastewater

o Objective: To evaluate the effectiveness of the Fenton process using ferrous nitrate
hexahydrate for the decolorization and COD reduction of a dye-containing wastewater.

e Materials:
o Ferrous nitrate hexahydrate (Fe(NO3)2:6H20)

o 30% Hydrogen peroxide (H20:2) solution
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o Synthetic dye wastewater (e.g., containing Remazol Black 5) or real textile effluent.

o Sulfuric acid (H2S0a4) and sodium hydroxide (NaOH) for pH adjustment.

o pH meter.

o Beakers and magnetic stirrer.

o Spectrophotometer for color measurement at the dye's maximum wavelength (A_max).

o COD analysis vials and reactor.

e Procedure:

1. Place a known volume (e.g., 250 mL) of the dye wastewater into a beaker.

2. While stirring, adjust the initial pH of the wastewater to the desired acidic level (e.g., pH
3.0) using sulfuric acid.

3. Add the desired amount of ferrous nitrate hexahydrate to achieve a specific Fe2*
concentration (e.g., 100 mg/L).

4. Initiate the reaction by adding the required volume of H20:2 solution. The H202:Fe2* molar
ratio is a critical parameter to optimize.

5. Allow the reaction to proceed for a set time (e.g., 60 minutes), taking samples at regular
intervals (e.g., 5, 10, 20, 30, 60 minutes).

6. At each time point, quench the reaction in the collected sample by immediately raising the
pH to > 8.0 with NaOH. This will precipitate the iron as ferric hydroxide and stop the
generation of hydroxyl radicals.

7. Centrifuge or filter the quenched samples to remove the iron sludge.
8. Analyze the supernatant for residual color (absorbance at A_max) and COD.
9. Calculate the percentage of decolorization and COD removal over time.

Quantitative Data for Dye Degradation using Fenton's Reagent
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FeSOa4 H20: Temper COD Color
Dye Referen
- Dose Dose pH ature Remova Remova
e ce
yP (mg/lL)  (mglL) (°C) 1 (%) I (%)
Remazol
Black 5
100 400 3.0 40 71% 99% [6]
(200
mg/L)
Remazol
Black 5
225 1000 3.0 40 84% >99% [6]
(200
mg/L)
Textile
Not Not
Wastewa 1200 600 3.0 N 85% N [1]
specified specified
ter
Textile
Not Not
Wastewa 200 100 3.0 98% [1]

specified  specified
ter

Fenton Reaction Signaling Pathway
Caption: Simplified mechanism of dye degradation by Fenton's reagent.

Disclaimer: The provided protocols for phosphorus removal, heavy metal removal, and dye
degradation using ferrous nitrate hexahydrate are generalized based on the known chemistry
of ferrous ions in wastewater treatment. Optimal conditions (e.g., dosage, pH, reaction time)
are highly dependent on the specific characteristics of the wastewater and should be
determined through bench-scale treatability studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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